[[(5-Bromothien-2-yl)sulfonyl](methyl)amino]-acetic acid

• IUPAC Name: 2-[(5-bromothiophen-2-yl)sulfonyl-methylamino]acetic acid
• InChI: InChI=1S/C7H8BrNO4S2/c1-9(4-6(10)11)15(12,13)7-3-2-5(8)14-7/h2-3H,4H2,1H3,(H,10,11)
• InChI Key: YGQMCSUBRSQODB-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)O)S(=O)(=O)C1=CC=C(S1)Br
• Molecular Formula: C7H8BrNO4S2
• Molecular Weight: 314.2 g/mol
• CAS No.: 706766-56-5

Description

5-Bromothien-2-yl)sulfonyl](methyl)amino]-acetic acid, also known as 5-BTSA, is an organic compound with a unique structure and properties. It is a sulfur-containing acid that is used in a variety of scientific research applications. This compound is of particular interest due to its unique reactivity and its potential for use in a number of synthetic reactions.

Scientific Research Applications

[[(5-Bromothien-2-yl)sulfonyl](methyl)amino]-acetic acid has a wide range of applications in scientific research. It is used as a reagent for the synthesis of a variety of organic compounds, including polymers, dyes, and pharmaceuticals. It is also used in the synthesis of a range of heterocyclic compounds, such as thiophene and its derivatives. Additionally, this compound is used as a catalyst in a number of chemical reactions, including the synthesis of polyethylene glycols and the preparation of polyvinyl chloride.

Mechanism of Action

The mechanism of action of [[(5-Bromothien-2-yl)sulfonyl](methyl)amino]-acetic acid is not fully understood. It is believed that the sulfur-containing acid acts as a Lewis acid, accepting electrons from other molecules and forming covalent bonds with them. This allows it to act as a catalyst in a number of reactions. Additionally, this compound is believed to act as a proton acceptor, allowing it to act as an acid in certain reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed that the sulfur-containing acid may have a role in the regulation of certain metabolic processes. Additionally, this compound has been shown to have antioxidant properties, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

[[(5-Bromothien-2-yl)sulfonyl](methyl)amino]-acetic acid has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable under a variety of conditions. Additionally, it is relatively non-toxic and is not known to cause any adverse effects. However, this compound is relatively expensive and may not be suitable for large-scale experiments.

Future Directions

The potential future directions for research on [[(5-Bromothien-2-yl)sulfonyl](methyl)amino]-acetic acid are varied. One potential direction is the development of new synthetic methods for the production of the acid. Additionally, further research into the biochemical and physiological effects of the acid could lead to new treatments for a variety of diseases. Additionally, further research into the mechanism of action of this compound could lead to new applications for the acid in a variety of scientific research fields. Finally, further research into the antioxidant properties of the acid could lead to new treatments for a variety of conditions.

Synthesis Methods

The synthesis of [[(5-Bromothien-2-yl)sulfonyl](methyl)amino]-acetic acid is relatively straightforward and can be accomplished through a number of different methods. The most commonly used method is the reaction of 5-bromothiophenol with sulfuric acid. This reaction produces this compound and other byproducts, which must be removed before the acid can be used in research applications. Other methods of synthesis include the reaction of thiophenol with bromine, the reaction of thiophenol with bromoacetyl chloride, and the reaction of thiophenol with bromoacetamide.